Cas no 1176515-70-0 ((2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one)

(2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one is a fluorinated chalcone derivative characterized by its α,β-unsaturated ketone structure. This compound exhibits notable reactivity due to the presence of the conjugated enone system, making it a valuable intermediate in organic synthesis, particularly for heterocyclic and pharmaceutical applications. The ethyl and fluorine substituents enhance its electronic properties, influencing both reactivity and binding affinity in molecular interactions. Its well-defined structure allows for precise modifications, facilitating its use in the development of bioactive compounds. The compound is typically synthesized via Claisen-Schmidt condensation, ensuring high purity and reproducibility. Its stability under standard conditions makes it suitable for further functionalization in research and industrial settings.
(2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one structure
1176515-70-0 structure
Product Name:(2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one
CAS No:1176515-70-0
MF:C17H15FO
MW:254.298808336258
CID:4683568
Update Time:2025-10-29

(2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one
    • Inchi: 1S/C17H15FO/c1-2-13-7-9-15(10-8-13)17(19)12-11-14-5-3-4-6-16(14)18/h3-12H,2H2,1H3/b12-11+
    • InChI Key: JRDNZWRIGANBQZ-VAWYXSNFSA-N
    • SMILES: FC1C=CC=CC=1/C=C/C(C1C=CC(=CC=1)CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Topological Polar Surface Area: 17.1

(2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one Pricemore >>

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Additional information on (2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one (CAS No. 1176515-70-0)

(2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one (CAS No. 1176515-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This α,β-unsaturated ketone derivative exhibits unique structural features, including an ethylphenyl group and a fluorophenyl moiety, which contribute to its diverse applications. Researchers and industry professionals frequently search for this compound under keywords like "fluorinated chalcone derivatives", "bioactive enone synthesis", and "pharmaceutical intermediates", reflecting its relevance in drug discovery and development.

The compound's molecular structure, characterized by the (2E)-prop-2-en-1-one backbone, enables it to participate in various chemical reactions, making it a valuable building block in organic synthesis. Recent studies highlight its potential as a precursor for antioxidant and anti-inflammatory agents, aligning with the growing demand for novel therapeutic compounds. Searches related to "chalcone-based drug design" and "fluorinated bioactive molecules" often lead to inquiries about this specific compound, underscoring its importance in medicinal chemistry.

In material science, (2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one has been explored for its optical properties. The presence of the fluorophenyl group enhances its electronic characteristics, making it a candidate for organic semiconductors and photovoltaic materials. This aligns with trending topics like "sustainable energy materials" and "organic electronics", which dominate current scientific discourse. The compound's CAS No. 1176515-70-0 is frequently referenced in patents and academic papers, further validating its industrial and academic significance.

From a synthetic perspective, the preparation of (2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one involves Claisen-Schmidt condensation between appropriate aromatic aldehydes and ketones. This method is favored for its efficiency and scalability, addressing common search queries such as "chalcone synthesis optimization" and "large-scale enone production". The compound's high purity and stability under standard conditions make it a reliable choice for laboratory and industrial applications.

Market trends indicate a rising demand for fluorinated organic compounds, driven by their enhanced bioavailability and metabolic stability. As a result, (2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one is increasingly featured in supplier catalogs and research databases. Queries like "suppliers of fluorinated chalcones" and "CAS 1176515-70-0 pricing" reflect its commercial viability. The compound's role in high-throughput screening and combinatorial chemistry further solidifies its position in modern drug discovery pipelines.

In conclusion, (2E)-1-(4-Ethylphenyl)-3-(2-fluorophenyl)prop-2-en-1-one (CAS No. 1176515-70-0) represents a versatile and scientifically valuable compound. Its applications span pharmaceuticals, material science, and organic synthesis, resonating with current research priorities and industry needs. By focusing on its structural uniqueness, synthetic accessibility, and multidisciplinary utility, this overview aims to provide a comprehensive resource for researchers, suppliers, and enthusiasts alike.

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